Cas no 2743434-04-8 (3-(4-Azidobutyl)benzoic acid)

• Product Name: 3-(4-Azidobutyl)benzoic acid
• CAS No: 2743434-04-8
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6024393
• PubChem ID: 152608984
• Update Time: 2025-06-09

3-(4-Azidobutyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2743434-04-8
• EN300-37267203
• 3-(4-azidobutyl)benzoic acid
• 3-(4-Azidobutyl)benzoic acid

• Inchi： 1S/C11H13N3O2/c12-14-13-7-2-1-4-9-5-3-6-10(8-9)11(15)16/h3,5-6,8H,1-2,4,7H2,(H,15,16)
• InChI Key： YZCPULWNFZKWKL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CCCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.7Ų

Additional information on 3-(4-Azidobutyl)benzoic acid

3-(4-Azidobutyl)benzoic acid (CAS No. 2743434-04-8): A Versatile Building Block for Bioconjugation and Click Chemistry

In the rapidly evolving field of chemical biology and material science, 3-(4-Azidobutyl)benzoic acid (CAS No. 2743434-04-8) has emerged as a critical reagent for bioconjugation and click chemistry applications. This compound, characterized by its azide functional group and carboxylic acid moiety, offers unparalleled flexibility in designing targeted drug delivery systems, bioimaging probes, and polymer modifications. Its unique structure enables efficient coupling with alkyne-bearing molecules via the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of modern bioorthogonal chemistry.

The growing demand for 3-(4-Azidobutyl)benzoic acid is driven by its compatibility with peptide synthesis, protein labeling, and nanoparticle functionalization. Researchers frequently search for terms like "azide-alkyne click chemistry reagents", "benzoic acid derivatives for bioconjugation", and "CAS 2743434-04-8 applications", reflecting its relevance in cutting-edge studies. Unlike traditional crosslinkers, this compound minimizes side reactions due to its stable azidoalkyl spacer, making it ideal for live-cell imaging and in vivo applications.

One of the most compelling applications of 3-(4-Azidobutyl)benzoic acid lies in antibody-drug conjugates (ADCs), a hot topic in oncology research. By leveraging its carboxyl group for lysine or cysteine coupling, scientists can create highly specific therapeutics with reduced off-target effects. Recent publications highlight its use in PET tracer development, where the azide group facilitates rapid radiolabeling with cyclopropene-tagged isotopes. This aligns with trending searches such as "click chemistry in radiopharmaceuticals" and "non-invasive imaging probes".

From a synthetic perspective, the compound’s hydrophilic-lipophilic balance (HLB) makes it suitable for micelle encapsulation and lipid-based drug formulations. Its logP value (predicted ~2.1) ensures adequate membrane permeability while retaining water solubility—a key feature for blood-brain barrier (BBB) penetration studies. These properties address common queries like "improving drug bioavailability with click chemistry" and "small-molecule carriers for CNS targets".

Quality control of 3-(4-Azidobutyl)benzoic acid is paramount, given its role in GMP-compliant processes. Analytical methods such as HPLC-UV and LC-MS are employed to verify purity (>98%), while FTIR confirms the presence of the azide peak at ~2100 cm⁻¹. Suppliers often highlight batch-to-batch consistency, a major concern for researchers investigating "reproducible bioconjugation protocols" or "scalable ADC production".

Looking ahead, innovations in metal-free click chemistry and strained alkyne technologies may further expand the utility of this compound. As interest grows in theranostic platforms (combining therapy and diagnostics), 3-(4-Azidobutyl)benzoic acid will remain indispensable for designing next-generation multifunctional nanomaterials—answering the call for "precision medicine tools" and "modular chemical biology".